N-Nitroso-2,3-dihydroxypropylethanolamine
Overview
Description
N-Nitroso-2,3-dihydroxypropylethanolamine (NDPEA) is a chemical compound that belongs to the family of nitrosamines. It is a derivative of ethanolamine, a naturally occurring compound found in the human body. NDPEA has been the subject of scientific research due to its potential physiological and biochemical effects.
Scientific Research Applications
N-Nitroso-2,3-dihydroxypropylethanolamine has been identified as a weak carcinogen, with limited impact on life-shortening and only inducing hepatocellular carcinomas in a small number of animal studies. This insight comes from a comparison of various hydroxylated nitrosodialkylamines, where Nitroso-2,3-dihydroxypropylethanolamine showed relatively low carcinogenic potency (Lijinsky, Saavedra, & Reuber, 1984).
Research into other similar nitrosamines, such as nitrosodiethanolamine, indicates their presence in environments like metalworking plants and their potential carcinogenic effects. These studies provide context for understanding the risks associated with nitrosamines in general, including N-Nitroso-2,3-dihydroxypropylethanolamine (Fadlallah et al., 1990).
The carcinogenicity of asymmetric nitrosamines, which includes compounds structurally related to N-Nitroso-2,3-dihydroxypropylethanolamine, has been studied to understand their impact on inducing tumors in various organs. These studies contribute to the broader understanding of the carcinogenic potential of nitrosamines (Lijinsky, Singer, Saavedra, & Reuber, 1984).
properties
IUPAC Name |
N-(2,3-dihydroxypropyl)-N-(2-hydroxyethyl)nitrous amide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12N2O4/c8-2-1-7(6-11)3-5(10)4-9/h5,8-10H,1-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRVIKNOBHVPYAM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CO)N(CC(CO)O)N=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5020992 |
Source
|
| Record name | 3-[(2-Hydroxyethyl)nitrosoamino]-1,2-propanediol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5020992 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Nitroso-2,3-dihydroxypropylethanolamine | |
CAS RN |
89911-78-4 |
Source
|
| Record name | N-Nitro-N-(2,3-dihydroxypropyl)-N-(2-hydroxyethyl)amine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0089911784 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-[(2-Hydroxyethyl)nitrosoamino]-1,2-propanediol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5020992 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[4-(2H-1,4-Benzothiazine-3-YL)-piperazine-1-LY]-1,3-thiazole-4-carboxylic acid ethylester](/img/structure/B1197469.png)
